![molecular formula C11H18O2S B13267296 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid](/img/structure/B13267296.png)
2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid
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Description
2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid is a spirocyclic compound featuring a unique sulfur-containing substituent (methylsulfanyl group, -SCH₃) at the 2-position of the spiro[3.5]nonane scaffold. This structure combines the rigidity of the spiro system with the electronic and steric effects of the thioether group, making it a candidate for applications in medicinal chemistry and organic synthesis.
Properties
Molecular Formula |
C11H18O2S |
|---|---|
Molecular Weight |
214.33 g/mol |
IUPAC Name |
2-methylsulfanylspiro[3.5]nonane-2-carboxylic acid |
InChI |
InChI=1S/C11H18O2S/c1-14-11(9(12)13)7-10(8-11)5-3-2-4-6-10/h2-8H2,1H3,(H,12,13) |
InChI Key |
XMTGCTRQCVWQQN-UHFFFAOYSA-N |
Canonical SMILES |
CSC1(CC2(C1)CCCCC2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:
Formation of the Spirocyclic Core: The spirocyclic core can be formed through a cyclization reaction, where a suitable precursor undergoes intramolecular cyclization under acidic or basic conditions.
Introduction of the Methylsulfanyl Group: The methylsulfanyl group can be introduced through a nucleophilic substitution reaction, where a suitable leaving group is replaced by a methylsulfanyl group.
Industrial Production Methods
Industrial production methods for 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, optimized reaction conditions, and continuous flow reactors to scale up the production process.
Chemical Reactions Analysis
Types of Reactions
2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid can undergo various types of chemical reactions, including:
Oxidation: The sulfur atom in the methylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.
Substitution: The methylsulfanyl group can be substituted with other nucleophiles, such as halides or amines, under suitable conditions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as a solvent.
Reduction: Lithium aluminum hydride, tetrahydrofuran as a solvent.
Substitution: Halides, amines, polar aprotic solvents such as dimethyl sulfoxide.
Major Products
Oxidation: Sulfoxides, sulfones.
Reduction: Alcohols.
Substitution: Halogenated or aminated derivatives.
Scientific Research Applications
2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid has various scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules due to its unique spirocyclic structure.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.
Industry: Used in the development of new materials with unique properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid involves its interaction with specific molecular targets in biological systems. The spirocyclic structure allows it to fit into unique binding sites on enzymes or receptors, potentially inhibiting their activity. The methylsulfanyl group can also participate in interactions with biological molecules, such as forming hydrogen bonds or hydrophobic interactions .
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Physicochemical Properties
Table 1: Structural and Molecular Data of Spiro[3.5]nonane Derivatives
*Inferred molecular formula based on structure; †Estimated based on tert-butoxycarbonyl group.
Key Observations :
- Electronic Effects: The methylsulfanyl group (-SCH₃) in the target compound introduces a polarizable sulfur atom, which may enhance lipophilicity compared to amino (-NH₂) or hydroxyl groups . This could improve membrane permeability in biological systems.
Biological Activity
2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid is a compound of increasing interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer domains. This article reviews the existing literature on the biological properties of this compound, summarizing key findings, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound features a spirocyclic structure that contributes to its unique biological activity. The presence of both a methylsulfanyl group and a carboxylic acid functional group allows for diverse interactions with biological macromolecules.
Antimicrobial Properties
Research indicates that 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid exhibits significant antimicrobial activity against various pathogens. In vitro studies have shown efficacy against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains.
| Pathogen Type | Activity Level | Reference |
|---|---|---|
| Gram-positive | High | |
| Gram-negative | Moderate | |
| Fungal strains | Low |
Anticancer Properties
The compound has also been studied for its anticancer potential. Mechanistic studies suggest that it may induce apoptosis in cancer cells through the activation of specific signaling pathways.
- Mechanism of Action : The interaction of the compound with cellular receptors leads to the modulation of apoptotic pathways, promoting cell death in malignant cells while sparing normal cells.
Case Study : A recent study demonstrated that treatment with 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid resulted in a significant reduction in tumor size in murine models of breast cancer, suggesting its potential as a therapeutic agent.
Mechanistic Insights
The biological activity of 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid can be attributed to its ability to form hydrogen bonds and electrostatic interactions with target proteins. These interactions influence various biological processes, including enzyme inhibition and receptor modulation.
Comparative Studies
Comparative studies with similar compounds reveal that the unique spirocyclic structure enhances the selectivity and potency of 2-(Methylsulfanyl)spiro[3.5]nonane-2-carboxylic acid compared to linear analogs.
| Compound | Activity Level | Reference |
|---|---|---|
| 2-Aminospiro[3.5]nonane-2-carboxylic acid | Moderate | |
| Linear analogs | Low |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
